Cas no 1269152-20-6 (2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile)

• Product Name: 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile
• CAS No: 1269152-20-6
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 4584930
• Update Time: 2025-08-05

2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetonitrile, 1-[(2-aminophenyl)thio]-
• 2-{1-[(2-aminophenyl)sulfanyl]cyclopentyl}acetonitrile
• 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile

• Inchi： 1S/C13H16N2S/c14-10-9-13(7-3-4-8-13)16-12-6-2-1-5-11(12)15/h1-2,5-6H,3-4,7-9,15H2
• InChI Key： CRSJBUAODJTMPN-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=CC=C2N)(CC#N)CCCC1

Additional information on 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile

Introduction to 2-{1-(2-Aminophenyl)sulfanylcyclopentyl}acetonitrile (CAS No: 1269152-20-6)

The compound 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile, identified by the CAS number 1269152-20-6, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile consists of a cyclopentane ring substituted with a sulfanyl group (-S-) attached to a 2-amino phenyl moiety and an acetonitrile group (-CH₂CN). This configuration makes it a versatile compound with potential applications in medicinal chemistry, particularly in the development of bioactive agents. Recent studies have highlighted its role as an intermediate in the synthesis of complex molecules with therapeutic potential.

One of the key aspects of this compound is its sulfur-containing functionality, which plays a crucial role in its chemical reactivity and biological activity. The sulfanyl group can act as a nucleophile or undergo various transformations, making it a valuable building block in organic synthesis. Moreover, the presence of the acetonitrile group introduces additional reactivity, enabling further functionalization and diversification of the molecule.

In terms of synthesis, 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile can be prepared through a variety of methods, including nucleophilic substitution reactions or coupling reactions involving appropriate precursors. These methods have been optimized to achieve high yields and purity, ensuring its suitability for advanced research applications.

Recent research has focused on exploring the biological activity of this compound and its derivatives. Studies have indicated that it may exhibit antioxidant properties or act as a modulator of specific cellular pathways, making it a promising candidate for drug development. Additionally, its structural flexibility allows for modifications that could enhance its bioavailability or target specificity.

In conclusion, 2-{1-(2-aminophenyl)sulfanylcyclopentyl}acetonitrile (CAS No: 1269152-20-6) is a versatile compound with significant potential in organic chemistry and medicinal research. Its unique structure and reactivity make it an invaluable tool for scientists working on innovative solutions in drug discovery and materials science.